3-[(2R,5R)-5-Ethyl-2-methylpiperidine-1-carbonyl]-5-fluorosulfonyloxypyridine

• IUPAC Name: 3-[(2R,5R)-5-ethyl-2-methylpiperidine-1-carbonyl]-5-fluorosulfonyloxypyridine
• InChI: InChI=1S/C14H19FN2O4S/c1-3-11-5-4-10(2)17(9-11)14(18)12-6-13(8-16-7-12)21-22(15,19)20/h6-8,10-11H,3-5,9H2,1-2H3/t10-,11-/m1/s1
• InChI Key: FGMJGDTXYMNZGP-GHMZBOCLSA-N
• Canonical SMILES: CCC1CCC(N(C1)C(=O)C2=CC(=CN=C2)OS(=O)(=O)F)C
• Isomeric SMILES: CC[C@@H]1CC[C@H](N(C1)C(=O)C2=CC(=CN=C2)OS(=O)(=O)F)C
• Molecular Formula: C14H19FN2O4S
• Molecular Weight: 330.38 g/mol

Description

3-[(2R,5R)-5-Ethyl-2-methylpiperidine-1-carbonyl]-5-fluorosulfonyloxypyridine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Scientific Research Applications

The chemical compound 3-[(2R,5R)-5-Ethyl-2-methylpiperidine-1-carbonyl]-5-fluorosulfonyloxypyridine has been extensively studied for its potential applications in various areas such as medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit potent inhibitory activity against certain enzymes, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 3-[(2R,5R)-5-Ethyl-2-methylpiperidine-1-carbonyl]-5-fluorosulfonyloxypyridine involves the inhibition of specific enzymes, such as proteases and kinases, by binding to their active sites. This results in the disruption of key cellular processes and can ultimately lead to cell death.
Biochemical and Physiological Effects:
Studies have shown that the chemical compound 3-[(2R,5R)-5-Ethyl-2-methylpiperidine-1-carbonyl]-5-fluorosulfonyloxypyridine can have significant biochemical and physiological effects. For example, it has been shown to exhibit anti-inflammatory and anti-tumor properties, making it a potential candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(2R,5R)-5-Ethyl-2-methylpiperidine-1-carbonyl]-5-fluorosulfonyloxypyridine in lab experiments is its potent inhibitory activity against specific enzymes, which can be useful in studying their function and potential therapeutic targets. However, one limitation of using this chemical compound is its potential toxicity, which can pose a risk to researchers working with it.

Future Directions

There are several future directions for the study of 3-[(2R,5R)-5-Ethyl-2-methylpiperidine-1-carbonyl]-5-fluorosulfonyloxypyridine. One area of interest is the development of new drugs based on this compound for the treatment of various diseases, including cancer and inflammatory disorders. Another potential direction is the study of its mechanism of action and potential interactions with other compounds.
Conclusion:
In conclusion, the chemical compound 3-[(2R,5R)-5-Ethyl-2-methylpiperidine-1-carbonyl]-5-fluorosulfonyloxypyridine has significant potential in various areas of scientific research, including medicinal chemistry, biochemistry, and pharmacology. Its potent inhibitory activity against specific enzymes makes it a promising candidate for drug development, although its potential toxicity must be taken into consideration. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 3-[(2R,5R)-5-Ethyl-2-methylpiperidine-1-carbonyl]-5-fluorosulfonyloxypyridine involves several steps, including the reaction of 5-fluoropyridine-3-sulfonyl chloride with N-ethyl-N-methylpiperidine, followed by the addition of triethylamine and acetic anhydride. The resulting product is then purified using column chromatography to obtain the final compound.